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Compound of Interest

Compound Name: Boc-eda-ET hcl
CAS No.: 1073659-87-6; 38216-72-7
Cat. No.: B2954576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of Boc-eda-ET HCL, a versatile building block in organic and medicinal
chemistry. The information is curated for researchers and professionals in drug development
and related scientific fields.

Chemical Identity and Properties

Boc-eda-ET HCL is the hydrochloride salt of N-Boc-N'-ethyl-ethylenediamine. The tert-
butyloxycarbonyl (Boc) group serves as a protecting group for one of the amine functionalities,
allowing for selective reactions at the other amine. This differential reactivity is crucial in multi-
step syntheses.[1]

Table 1: Chemical Identifiers
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Identifier Value

tert-butyl N-[2-
IUPAC Name (ethylamino)ethyl]lcarbamate;hydrochlori
de[2]

Boc-EDA-Et*HCI, N-t-Butyloxycarbonyl-N'-ethyl-
Synonyms 1,2-ethylenediamine hydrochloride, tert-Butyl (2-
(ethylamino)ethyl)carbamate hydrochloride[2][3]

CAS Number 1073659-87-6[2][3]

Molecular Formula C9oH21CIN202[2]

| PubChem CID | 53413815[2] |

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 224.73 g/mol [2]

White crystalline powder
Appearance (inferred from related [4][5]

compounds)

) ) 101-109 °C (for a related
Melting Point [4]
compound, CAS 105628-63-5)

| Storage Temperature | 2-8°C [[3] |
Experimental Protocols
2.1. Synthesis of N-Boc-ethylenediamine (Parent Compound)

A common method for the synthesis of the parent compound, N-Boc-ethylenediamine, involves
the selective protection of one amine group of ethylenediamine.[6]

¢ Reactants:
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o Ethylenediamine
o Di-tert-butyl dicarbonate (Boc20)

o Solvent (e.g., Dichloromethane - DCM)

e Procedure:

o Ethylenediamine and Bocz20 are mixed in the solvent. The reaction is often cooled to 0-
5°C to manage its exothermic nature.[6]

o The nucleophilic amino group attacks the carbonyl carbon of the Bocz20.[6]
o The reaction proceeds for 2-4 hours at room temperature.[6]

o The product is purified through an aqueous workup, including extraction with DCM and
washing with a dilute acid to remove any unreacted ethylenediamine.[6]

o The organic layer is dried and the solvent is evaporated to yield N-Boc-ethylenediamine.

[6]
2.2. Synthesis of Boc-eda-ET HCL

The synthesis of the N'-ethyl derivative can be achieved through reductive amination of N-Boc-
ethylenediamine.

¢ Reactants:

o N-Boc-ethylenediamine

[¢]

Ethyl glyoxylate hydrate

[e]

Reducing agent (e.g., Sodium borohydride)

o

Solvent (e.g., Methanol)

[¢]

Hydrochloric acid

e Procedure:
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o N-Boc-ethylenediamine is reacted with ethyl glyoxylate hydrate via reductive alkylation to
form an intermediate.

o This intermediate is then treated with hydrochloric acid to yield the final hydrochloride salt.

o This method is reported to provide the product in high yield and purity without the need for
chromatography.

Applications in Research and Development

Boc-protected diamines like Boc-eda-ET HCL are valuable intermediates in several areas:

Pharmaceutical Development: They serve as key building blocks for complex molecules with
specific amine functionalities, particularly in the synthesis of pharmaceuticals.[4]

o Peptide Synthesis: The Boc protecting group is fundamental in peptide chemistry, allowing
for the controlled, sequential addition of amino acids or peptide fragments.[1]

» Bioconjugation: This compound can be used as a linker to attach biomolecules to other
molecules or surfaces, which is essential for creating advanced drug delivery systems and
diagnostic tools.[4]

o Materials Science: It is also used in the preparation of functionalized polymers and other
materials.[4]

Visualized Workflows and Pathways

4.1. General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of
Boc-protected ethylenediamine derivatives.
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General Synthesis and Purification Workflow

Synthesis
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Reaction at 0-25°C for 2-4h

Purification

Aqueous Workup (Extraction with DCM)

Wash with Dilute Acid

Dry and Evaporate Solvent

Final eroduct

N-Boc-ethylenediamine

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of N-Boc-ethylenediamine.
4.2. Role in Drug Development Logic

The diagram below outlines the logical role of Boc-eda-ET HCL as a building block in a drug

development pipeline.
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Role of Boc-eda-ET HCL in Drug Development
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Caption: Logical flow of using Boc-eda-ET HCL in multi-step synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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